Cas no 2361634-56-0 (Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate)

• Product Name: Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate
• CAS No: 2361634-56-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6241941
• PubChem ID: 139026629
• Update Time: 2025-07-20

Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2361634-56-0
• methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate
• EN300-7430959
• Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate

• Inchi： 1S/C9H14N2O3/c1-14-9(13)7-4-11(5-7)8(12)6-2-10-3-6/h6-7,10H,2-5H2,1H3
• InChI Key： PSMCXOUHLZUEBT-UHFFFAOYSA-N
• SMILES： O=C(C1CNC1)N1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate

Recent Advances in the Study of Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate (CAS: 2361634-56-0)

Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate (CAS: 2361634-56-0) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic azetidine derivative is characterized by its unique structural features, which make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of targeting specific protein-protein interactions and enzymatic pathways.

The compound's structure, featuring two azetidine rings connected via a carbonyl group, provides a rigid scaffold that can be further functionalized to enhance its pharmacological properties. Researchers have explored its utility as a building block in the synthesis of more complex molecules, leveraging its ability to mimic peptide bonds and interact with biological targets. The ester moiety (methyl carboxylate) also offers opportunities for prodrug strategies, enabling improved bioavailability and tissue penetration.

Recent publications have highlighted the compound's role in modulating key signaling pathways, such as those involved in inflammation and cancer. For instance, a 2023 study demonstrated its inhibitory effects on NF-κB activation, suggesting potential applications in inflammatory diseases. Another study published in early 2024 investigated its use as a covalent inhibitor of specific proteases, showcasing its versatility in drug design. These findings underscore the compound's broad utility and the need for further exploration of its mechanisms of action.

From a synthetic chemistry perspective, advancements in the preparation of Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate have been reported, with improved yields and purity. Novel catalytic methods, including asymmetric synthesis techniques, have been employed to access enantiomerically pure forms of the compound, which is critical for its application in chiral drug development. Additionally, computational modeling studies have provided insights into its conformational preferences and binding modes, aiding in the rational design of derivatives with enhanced potency and selectivity.

Looking ahead, the compound's potential extends beyond its immediate applications. Its unique structural motif could inspire the development of new chemical probes and tool compounds for studying biological systems. Furthermore, its compatibility with modern medicinal chemistry strategies, such as fragment-based drug discovery and click chemistry, positions it as a valuable asset in the pharmaceutical industry's toolkit. Continued research into its pharmacokinetic and toxicological profiles will be essential to fully realize its therapeutic potential.

In conclusion, Methyl 1-(azetidine-3-carbonyl)azetidine-3-carboxylate (CAS: 2361634-56-0) represents a compelling case study in the intersection of chemical synthesis and biological application. Its recent advancements highlight the importance of innovative molecular design in addressing unmet medical needs. As research progresses, this compound is poised to make significant contributions to the development of next-generation therapeutics.